Cas no 405918-92-5 (3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one)

• Product Name: 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one
• CAS No: 405918-92-5
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• MDL: MFCD02331303
• CID: 3148135
• PubChem ID: 5559024
• Update Time: 2025-06-10

3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one
• 405918-92-5
• NS-04456
• EN300-302819
• 2H-1-benzopyran-2-one, 3-hexyl-7-hydroxy-4,8-dimethyl-
• AKOS001655542
• EU-0010040
• MFCD02331303
• H31234
• STL464647
• SR-01000479976-1
• 3-hexyl-7-hydroxy-4,8-dimethylchromen-2-one
• CS-0297503
• SR-01000479976
• ALBB-015660

• MDL： MFCD02331303
• Inchi： 1S/C17H22O3/c1-4-5-6-7-8-14-11(2)13-9-10-15(18)12(3)16(13)20-17(14)19/h9-10,18H,4-8H2,1-3H3
• InChI Key： VAJZFNWVKFYNAI-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C)C2C=CC(=C(C)C1=2)O)CCCCCC)=O

Computed Properties

• Exact Mass: 274.15689456Da
• Monoisotopic Mass: 274.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5Ų

3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

Comprehensive Overview of 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one (CAS No. 405918-92-5)

3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one, with the CAS number 405918-92-5, is a synthetic organic compound belonging to the coumarin derivatives family. Coumarins are widely recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This specific derivative, characterized by its hexyl and dimethyl substitutions, has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural features and potential applications.

The compound's molecular structure features a chromen-2-one core, which is a bicyclic system consisting of a benzene ring fused to a pyrone ring. The presence of a 7-hydroxy group enhances its ability to act as a free radical scavenger, making it a promising candidate for skincare formulations aimed at combating oxidative stress. Additionally, the 3-hexyl and 4,8-dimethyl substituents contribute to its lipophilicity, improving its absorption and bioavailability in various applications.

In recent years, the demand for natural and synthetic coumarin derivatives has surged, driven by their potential in anti-aging and UV protection products. 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one has been studied for its ability to inhibit matrix metalloproteinases (MMPs), enzymes responsible for collagen degradation in the skin. This property aligns with the growing consumer interest in cosmeceuticals that target wrinkles and skin elasticity.

Another area of interest is the compound's potential role in green chemistry and sustainable manufacturing. Researchers are exploring eco-friendly synthesis methods for coumarin derivatives to reduce environmental impact. The hexyl chain in 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one offers opportunities for derivatization, enabling the development of novel analogs with enhanced properties while minimizing waste.

From a pharmacological perspective, this compound has shown promise in preliminary studies for its neuroprotective effects. Its ability to cross the blood-brain barrier and modulate oxidative stress pathways has sparked interest in neurodegenerative disease research, particularly in the context of Alzheimer's and Parkinson's diseases. However, further clinical validation is required to establish its efficacy and safety.

The cosmetic industry has also embraced 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one as a functional ingredient in serums and moisturizers. Its compatibility with other active ingredients, such as hyaluronic acid and peptides, makes it a versatile addition to multifunctional skincare products. Brands are increasingly highlighting its inclusion in product formulations to appeal to consumers seeking science-backed solutions for skin health.

In summary, 3-Hexyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one (CAS No. 405918-92-5) represents a multifaceted compound with applications spanning cosmetics, pharmaceuticals, and sustainable chemistry. Its structural uniqueness and biological activities position it as a valuable subject for ongoing research and development. As scientific understanding advances, this compound is likely to play an increasingly prominent role in addressing contemporary health and wellness challenges.